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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cycloeicosane, with the CAS number 296-56-0, is a large, saturated cyclic hydrocarbon

belonging to the cycloalkane family.[1][2] Its twenty-carbon ring structure results in a molecule

with considerable conformational flexibility and minimal ring strain compared to smaller

cycloalkanes.[3] This guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and spectral characterization of cycloeicosane. Furthermore, it explores

the potential, though currently underexplored, applications in drug development and biological

systems, drawing parallels with other macrocyclic compounds.

Chemical and Physical Properties
Cycloeicosane is a non-polar, hydrophobic molecule with the chemical formula C₂₀H₄₀.[1] Its

properties are characteristic of large alkanes, with a high boiling point and melting point due to

significant van der Waals forces. The quantitative physical and chemical properties of

cycloeicosane are summarized in the tables below.

Table 1: Physical Properties of Cycloeicosane
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Property Value Unit

Molecular Weight 280.53 g/mol

Melting Point 61-64 °C

Boiling Point 387.2 °C at 760 mmHg

Density 0.79 g/cm³

Refractive Index 1.433

Data sourced from various chemical databases.

Table 2: Thermodynamic Properties of Cycloeicosane
Property Value Unit

Standard Enthalpy of

Formation (Gas)
-349.5 ± 2.9 kJ/mol

Standard Enthalpy of

Combustion (Liquid)
-13235.2 ± 2.5 kJ/mol

Molar Heat Capacity at 298.15

K (Liquid)
496.8 J/(mol·K)

Data sourced from various chemical databases.

Synthesis and Purification
The synthesis of large cycloalkanes like cycloeicosane can be challenging due to the low

probability of intramolecular cyclization over intermolecular polymerization.[4] However, several

methods have been developed to overcome this, with the Acyloin condensation followed by

Wolff-Kishner reduction being a classical and effective approach.

Experimental Protocol: Synthesis of Cycloeicosane via
Acyloin Condensation and Wolff-Kishner Reduction
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This two-step synthesis first forms the cyclic α-hydroxyketone (cycloeicosanoin) from a long-

chain diester, which is then reduced to the corresponding cycloalkane.

Step 1: Acyloin Condensation of Diethyl Eicosanedioate[5][6][7][8][9]

Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a

reflux condenser, and a dropping funnel is charged with dry xylene and finely dispersed

sodium metal under an inert nitrogen atmosphere.

Addition of Diester: A solution of diethyl eicosanedioate in dry xylene is added dropwise to

the stirred suspension of sodium over several hours. The reaction mixture is maintained at

reflux temperature. The use of high-dilution techniques can favor the intramolecular

cyclization.

Workup: After the reaction is complete (indicated by the consumption of sodium), the mixture

is cooled, and the excess sodium is quenched by the careful addition of ethanol, followed by

water. The organic layer is separated, washed with dilute acid and then water, and dried over

anhydrous sodium sulfate.

Isolation of Cycloeicosanoin: The solvent is removed under reduced pressure to yield the

crude cycloeicosanoin, which can be purified by recrystallization or chromatography.

Step 2: Wolff-Kishner Reduction of Cycloeicosanoin[10][11][12][13][14]

Formation of Hydrazone: The purified cycloeicosanoin is dissolved in a high-boiling solvent

such as diethylene glycol, and hydrazine hydrate is added. The mixture is heated to form the

hydrazone intermediate.

Reduction: A strong base, such as potassium hydroxide, is added to the reaction mixture,

and the temperature is raised to facilitate the reduction and the evolution of nitrogen gas.

Workup: After cooling, the reaction mixture is diluted with water and extracted with a non-

polar solvent like hexane. The organic extract is washed with water, dried, and the solvent is

evaporated.

Purification of Cycloeicosane: The resulting crude cycloeicosane is purified by column

chromatography on silica gel followed by recrystallization from a suitable solvent (e.g.,
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ethanol/acetone mixture) to yield pure, crystalline cycloeicosane.[15][16][17][18][19]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Cycloeicosane (CAS
Number 296-56-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12656103#cycloeicosane-cas-number-296-56-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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